Cas no 2172463-24-8 (3-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}methyl)pentanoic acid)

• Product Name: 3-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}methyl)pentanoic acid
• CAS No: 2172463-24-8
• MF: C₂₈H₂₈N₂O₅
• MW: 472.532327651978
• CID: 6592931
• PubChem ID: 165538241
• Update Time: 2025-05-21

3-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}methyl)pentanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}methyl)pentanoic acid
• EN300-1518361
• 2172463-24-8
• 3-({[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]formamido}methyl)pentanoic acid

• Inchi： 1S/C28H28N2O5/c1-2-18(14-26(31)32)16-29-27(33)19-8-7-9-20(15-19)30-28(34)35-17-25-23-12-5-3-10-21(23)22-11-4-6-13-24(22)25/h3-13,15,18,25H,2,14,16-17H2,1H3,(H,29,33)(H,30,34)(H,31,32)
• InChI Key： ZVEOVTBCAXXWKF-UHFFFAOYSA-N
• SMILES： O(C(NC1=CC=CC(=C1)C(NCC(CC(=O)O)CC)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 472.19982200g/mol
• Monoisotopic Mass: 472.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 721
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 105Ų

Additional information on 3-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}methyl)pentanoic acid

3-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}methyl)pentanoic acid

3-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}methyl)pentanoic acid, also known by its CAS number 2172463-24-8, is a complex organic compound with significant potential in the fields of pharmaceuticals and biotechnology. This compound belongs to the class of peptide derivatives, specifically designed for applications in drug delivery systems and enzyme inhibition studies. Its structure incorporates a fluorenylmethoxycarbonyl (Fmoc) group, which is widely recognized for its role in peptide synthesis as a protecting group for amino acids.

The molecular structure of this compound is characterized by a pentanoic acid backbone, which serves as the primary scaffold. Attached to this backbone is a formamido group, further substituted with a phenyl ring that bears an Fmoc-amino substituent. This intricate structure allows for versatile chemical reactivity and biological interactions, making it a valuable tool in both academic research and industrial applications.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through multi-step processes, often involving mild reaction conditions and high-yielding coupling reactions. The use of Fmoc protection has been pivotal in ensuring the stability and functionality of the molecule during synthesis. Researchers have also explored the use of this compound in constructing bioactive peptides, where its unique properties contribute to enhanced stability and bioavailability.

In terms of applications, this compound has shown promise in the development of enzyme inhibitors, particularly targeting proteases involved in various pathological processes such as cancer progression and inflammation. Its ability to selectively inhibit these enzymes makes it a candidate for drug discovery programs aimed at developing novel therapeutic agents. Additionally, its role as a building block in peptide synthesis has been instrumental in advancing research into complex biomolecular interactions.

The integration of computational chemistry techniques has further enhanced our understanding of this compound's properties. Molecular modeling studies have provided insights into its three-dimensional structure, binding affinities, and potential interactions with biological targets. These findings have been instrumental in guiding experimental designs and optimizing synthetic strategies for large-scale production.

Looking ahead, ongoing research is focused on expanding the functionalization of this compound to explore its potential in other therapeutic areas, such as antimicrobial agents and vaccines. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its transition from the laboratory to clinical applications.

In conclusion, 3-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}methyl)pentanoic acid (CAS No: 2172463-24-8) stands as a testament to the advancements in modern organic chemistry. Its unique structure, coupled with cutting-edge research methodologies, positions it as a key player in the development of innovative therapeutic solutions.